2-{[3-(Allyloxy)anilino]carbonyl}benzoic acid

• Molecular Formula: C17H15NO4
• Molecular Weight: 297.3 g/mol
• IUPAC Name: 2-[(3-prop-2-enoxyphenyl)carbamoyl]benzoic acid
• InChI: InChI=1S/C17H15NO4/c1-2-10-22-13-7-5-6-12(11-13)18-16(19)14-8-3-4-9-15(14)17(20)21/h2-9,11H,1,10H2,(H,18,19)(H,20,21)
• InChI Key: PWTDOZBDGAQVRR-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2C(=O)O

Description

2-{[3-(Allyloxy)anilino]carbonyl}benzoic acid, commonly known as ALA, is a chemical compound that has gained significant attention due to its potential applications in scientific research. ALA is a small molecule inhibitor that has been shown to have promising therapeutic potential in the treatment of various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

ALA exerts its therapeutic effects by inhibiting the activity of specific enzymes and signaling pathways. It has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a crucial role in cancer cell invasion and metastasis. ALA has also been found to inhibit the activity of nuclear factor-kappa B, a transcription factor that regulates the expression of genes involved in inflammation and immune responses. Additionally, ALA has been shown to modulate the activity of various kinases, including Akt and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects
ALA has been found to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. ALA has also been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. Additionally, ALA has been shown to reduce the production of reactive oxygen species, which are molecules that can cause cellular damage and contribute to the development of various diseases.

Advantages and Limitations for Lab Experiments

ALA has several advantages for use in lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified, making it a cost-effective approach for large-scale experiments. Additionally, ALA has been shown to have high specificity and potency, making it an effective tool for studying specific enzymes and signaling pathways. However, ALA also has some limitations. It has a short half-life, which can limit its effectiveness in vivo. Additionally, ALA may have off-target effects, which can complicate interpretation of experimental results.

Future Directions

There are several future directions for scientific research on ALA. One area of interest is the development of ALA-based therapeutics for the treatment of cancer, inflammation, and autoimmune disorders. Additionally, further studies are needed to elucidate the precise mechanisms of action of ALA and its potential off-target effects. Furthermore, the development of new synthesis methods for ALA and its derivatives may lead to the discovery of more potent and specific inhibitors. Finally, the use of ALA in combination with other therapies may enhance its therapeutic potential and reduce its limitations.
Conclusion
In conclusion, ALA is a small molecule inhibitor that has promising potential for use in scientific research. Its synthesis method has been optimized to produce high yields of pure ALA, making it an efficient and cost-effective approach for large-scale experiments. ALA has been found to have therapeutic potential in the treatment of various diseases, including cancer, inflammation, and autoimmune disorders, by inhibiting specific enzymes and signaling pathways. However, ALA also has limitations, including a short half-life and potential off-target effects. Further research is needed to fully elucidate the mechanisms of action of ALA and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of ALA involves the reaction between 3-allyloxyaniline and 2,4-dinitrobenzoyl chloride in the presence of a base. The resulting product is then reduced to yield ALA. This method has been optimized to produce high yields of pure ALA, making it an efficient and cost-effective approach for large-scale synthesis.

Scientific Research Applications

ALA has been extensively studied for its potential applications in scientific research. It has been shown to have promising therapeutic potential in the treatment of various diseases, including cancer, inflammation, and autoimmune disorders. ALA has been found to inhibit the growth of cancer cells by inducing apoptosis and blocking cell cycle progression. It has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and chemokines. Additionally, ALA has been found to modulate the immune system by regulating the function of immune cells.